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Technical Profile: 5-Bromo-2-nitrobenzamide

Material Safety, Synthesis, and Application Guide

Executive Summary

5-Bromo-2-nitrobenzamide (CAS: 7465-42-1) is a critical halogenated nitroaromatic scaffold
used primarily as an intermediate in the synthesis of bioactive nitrogen heterocycles.[1][2][3][4]
[51[6][718] Its structural motif—possessing an electrophilic nitro group, a nucleophilic amide
precursor, and a modifiable bromine handle—makes it an essential building block for
guinazolinone-based pharmaceuticals, including PARP inhibitors (e.g., Olaparib analogs) and
antimicrobial agents.

This guide moves beyond standard MSDS requirements to provide researchers with a strategic
framework for safe handling, quality control, and synthetic application.[9]

Part 1: Chemical Identity & Physicochemical Profiling
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Before introducing this material into a workflow, its identity must be validated.[9] Public
databases frequently conflate this amide with its aldehyde or acid analogs.[9]

1.1 Care Idpnfity

Parameter Specification

Chemical Name 5-Bromo-2-nitrobenzamide

CAS Registry Number 7465-42-1

Molecular Formula C7HsBrN20s3

Molecular Weight 245.03 g/mol

SMILES NC(=0)C1=C(N(=0)=0)C=CC(Br)=C1
Appearance Pale yellow to tan crystalline solid

1.2 Critical Physicochemical Properties

Note: Due to frequent database conflation with 5-bromo-2-nitrobenzaldehyde, experimental
verification of the melting point is recommended for new batches.

Property Value /| Observation Operational Implication

QC Check: Perform capillary
melting point analysis upon
- ~170-176°C "9 PO Anshsis IbX
Melting Point ) receipt. Significant deviation
(Predicted/Analogous) o ]
(<165°C) indicates hydrolysis

to the acid.[9]

Soluble in polar aprotic
- solvents.[9] Poor solubility in
Solubility DMSO, DMF, hot Ethanol )
water and non-polar organics

(Hexane).[9]

The amide bond is susceptible

. ) . to hydrolysis under acidic/basic
Stability Moisture Sensitive N _

conditions.[9] Store under inert

atmosphere.
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Part 2: Strategic Safety & Toxicology (The "MSDS" Core)

While classified primarily as an irritant, the nitro-aromatic nature of this compound necessitates
specific precautions against sensitization and potential energetic decomposition during scale-

up.[9]

2.1 GHS Hazard Classification[9]

e H315: Causes skin irritation.[9]
e H319: Causes serious eye irritation.[9]

o H335: May cause respiratory irritation.[9]

2.2 Advanced Handling Protocol (Decision Tree)

Standard "wear gloves" advice is insufficient. The following decision tree outlines the
operational safety logic based on the physical state of the material.
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Handling 5-Bromo-2-nitrobenzamide

Assess Physical State

Dry Solid / Powder Solvated (DMSO/DMF)

Risk: Dust Inhalation & Sensitization Risk: Rapid Transdermal Absorption
Control: Weigh in Fume Hood Control: Double Nitrile Gloves
Use Static-Dissipative Tools Splash Goggles

Disposal: Segregate as

Halogenated Organic Waste

Click to download full resolution via product page

Figure 1: Operational safety logic for handling halogenated nitro-benzamides. Note the
distinction between dust control and absorption prevention.

2.3 Toxicology Insight

» Nitrogenous Aromatics: Like many nitro-aromatics, this compound has the potential to induce
methemoglobinemia if absorbed in significant quantities, although it is less volatile than

nitrobenzene.

o Sensitization: Repeated handling of the dry powder without respiratory protection may lead

to allergic dermatitis.[9]
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Part 3: Synthetic Utility & Mechanism

The primary value of 5-Bromo-2-nitrobenzamide lies in its conversion to 6-bromo-4(3H)-
quinazolinone, a versatile scaffold for drug discovery.

3.1 The Quinazolinone Pathway

The synthesis typically involves two key mechanistic steps:

¢ Reduction: The nitro group (-NO2) is reduced to an amine (-NH3z), yielding 2-amino-5-
bromobenzamide.[9]

o Cyclization: The resulting anthranilamide derivative reacts with a one-carbon source (e.g.,
Formic acid, Triethyl orthoformate) to close the pyrimidine ring.[9]

3.2 Reaction Workflow Visualization

The following diagram illustrates the transformation pathway, highlighting the retention of the
bromine "handle" for future cross-coupling (e.g., Suzuki-Miyaura).

Reduction 2-Amino-5-bromobenzamide Cyclization 6-Bromo-4(3H)-quinazolinone -Couplint Bioactive Heterocycles
(FelHCI or H2/Pd) (Intermediate) (HC(OEY3 / Reflux) (Scaffold) uzuki/Buchwal (e.9., PARP Inhibitors)

Click to download full resolution via product page

Figure 2: Synthetic pathway from 5-Bromo-2-nitrobenzamide to bioactive quinazolinone
scaffolds.

Part 4: Operational Protocols
4.1 Quality Control (Self-Validating System)

Do not assume commercial purity. Run this check upon receipt:
e TLC Analysis:
o Solvent System: Ethyl Acetate:Hexane (1:1).[9]

o Visualization: UV (254 nm).[9] The nitro group quenches fluorescence strongly.[9]
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o Expectation: A single spot.[9] If a lower Rf spot (tailing) appears, it suggests hydrolysis to
the carboxylic acid.[9]

e 1H-NMR Validation:
o Look for the amide protons (broad singlets) around 7.5-8.0 ppm (DMSO-d6).[9]

o Confirm the absence of the aldehyde proton (~10 ppm), a common contaminant from
incomplete oxidation during manufacturing.[9]

4.2 Synthesis Protocol: Reduction to 2-Amino-5-bromobenzamide

This protocol is adapted for a 10 mmol scale.[9]

Setup: 3-neck round bottom flask, mechanical stirrer, reflux condenser.

e Reagents: Suspend 5-Bromo-2-nitrobenzamide (2.45 g, 10 mmol) in Ethanol (50 mL) and
Water (10 mL).

e Catalyst: Add Iron powder (3 eq) and Ammonium Chloride (0.5 eq).

» Reaction: Heat to reflux (80°C) for 2—4 hours. Monitor by TLC (the amine will be more polar
and fluorescent under UV).[9]

o Workup: Filter hot through Celite to remove iron residues. Concentrate the filtrate.

 Yield: The product (2-amino-5-bromobenzamide) typically precipitates upon
cooling/concentration.[9]

4.3 Emergency Spill Response

e Dry Spill: Do NOT dry sweep.[9] Dampen with water or PEG-400 to prevent dust generation,
then scoop into a halogenated waste container.[9]

o Wet Spill: Absorb with vermiculite.[9] Clean surface with a mild detergent; avoid strong alkalis
which may hydrolyze the amide and release ammonia.[9]
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« National Center for Biotechnology Information. (2025).[9] PubChem Compound Summary for
CID 11876, 2-Nitrobenzamide. Retrieved from [Link](Note: Used for analogous safety and
physicochemical property extrapolation).[9]

¢ Makhija, I. et al. (2023).[9] Synthesis and Antibacterial Activity of 6-Bromo-2-(o-
aminophenyl)-3-amino-quinazolin-4(3H)-one. Medires Online. Retrieved from [Link](Validates
the synthetic pathway from 5-bromoanthranilic derivatives to quinazolinones).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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